N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3-fluorobenzenesulfonamide

• IUPAC Name: N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C17H17FN2O4S/c1-2-20-8-9-24-16-7-6-13(11-15(16)17(20)21)19-25(22,23)14-5-3-4-12(18)10-14/h3-7,10-11,19H,2,8-9H2,1H3
• InChI Key: CKOUJMFWQKTLGJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC2=C(C1=O)C=C(C=C2)NS(=O)(=O)C3=CC=CC(=C3)F
• Molecular Formula: C17H17FN2O4S
• Molecular Weight: 364.4 g/mol

Description

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C17H17FN2O4S and its molecular weight is 364.39. The purity is usually 95%.
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Scientific Research Applications

Organocatalytic Asymmetric Synthesis

The compound has been utilized in the field of asymmetric synthesis. For instance, a study developed an organocatalyzed asymmetric Mannich reaction of 3-fluorooxindoles with dibenzo[b,f][1,4]oxazepines, providing various seven-member cyclic amines with chiral tetrasubstituted C‒F stereocenters. These reactions were catalyzed by bifunctional Cinchona alkaloid-derived thiourea catalyst, demonstrating excellent yields and enantioselectivities (Li, Lin, & Du, 2019).

Ring-Forming Cascade En Route to Carbonic Anhydrase Inhibitors

In medicinal chemistry, the compound has been engaged in creating a novel class of [1,4]oxazepine-based primary sulfonamides. These compounds exhibited strong inhibition of human carbonic anhydrases, highlighting the compound's potential as a therapeutic agent. The primary sulfonamide functionality was crucial in both the [1,4]oxazepine ring construction and acting as an enzyme prosthetic zinc-binding group (Sapegin et al., 2018).

Process Development in Kinase Inhibitors

The benzoxazepine core, which is present in the compound , plays a pivotal role in the development of kinase inhibitors. The scalable synthesis process of this core and its incorporation into more complex structures, like the mTOR inhibitor, underscores the compound's significance in drug development (Naganathan et al., 2015).

Involvement in Multicomponent Syntheses

The compound has been involved in novel one-pot multicomponent reactions for synthesizing tetrahydrobenzo[b][1,4]oxazepine or malonamide derivatives. These syntheses demonstrate the versatility and efficiency of the compound in creating diverse chemical structures (Shaabani et al., 2010).